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azatoxin azatoxin
Brand Name: Vulcanchem
CAS No.: 129564-92-7
VCID: VC0154769
InChI: InChI=1S/C21H20N2O5/c1-26-16-7-11(8-17(27-2)20(16)24)19-18-14(9-12-10-28-21(25)23(12)19)13-5-3-4-6-15(13)22-18/h3-8,12,19,22,24H,9-10H2,1-2H3/t12-,19+/m0/s1
SMILES: COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3
Molecular Formula: C21H20N2O5
Molecular Weight: 380.4 g/mol

azatoxin

CAS No.: 129564-92-7

Main Products

VCID: VC0154769

Molecular Formula: C21H20N2O5

Molecular Weight: 380.4 g/mol

azatoxin - 129564-92-7

CAS No. 129564-92-7
Product Name azatoxin
Molecular Formula C21H20N2O5
Molecular Weight 380.4 g/mol
IUPAC Name (10R,15S)-10-(4-hydroxy-3,5-dimethoxyphenyl)-13-oxa-8,11-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-12-one
Standard InChI InChI=1S/C21H20N2O5/c1-26-16-7-11(8-17(27-2)20(16)24)19-18-14(9-12-10-28-21(25)23(12)19)13-5-3-4-6-15(13)22-18/h3-8,12,19,22,24H,9-10H2,1-2H3/t12-,19+/m0/s1
Standard InChIKey MIXLRUYCYZPSOQ-HXPMCKFVSA-N
Isomeric SMILES COC1=CC(=CC(=C1O)OC)[C@@H]2C3=C(C[C@@H]4N2C(=O)OC4)C5=CC=CC=C5N3
SMILES COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3
Canonical SMILES COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3
Synonyms 1H,6H-3-one-5,4,11,11a-tetrahydro-5-(3,5-dimethoxy-4-hydroxyphenyl)oxazolo(3',4'-1,6)pyrido(3,4-b)indole
azatoxin
NSC 640737
NSC 640737-M
NSC-640737M
PubChem Compound 125383
Last Modified Dec 23 2021
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